Cas no 110346-66-2 (Hexanoic acid, 5,5-dimethyl-4-(2-nitroethyl)-, ethyl ester)

• Product Name: Hexanoic acid, 5,5-dimethyl-4-(2-nitroethyl)-, ethyl ester
• CAS No: 110346-66-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 1193126
• Update Time: 2024-08-02

Hexanoic acid, 5,5-dimethyl-4-(2-nitroethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5,5-dimethyl-4-(2-nitroethyl)-, ethyl ester

• Inchi： 1S/C12H23NO4/c1-5-17-11(14)7-6-10(12(2,3)4)8-9-13(15)16/h10H,5-9H2,1-4H3
• InChI Key： VEFQMBUJDCMOSD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(CC[N+]([O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16279

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±25.0 °C(Predicted)
• PSA: 69.44
• pka: 8.61±0.58(Predicted)